molecular formula C11H10O3S B8285438 Methyl 6-methoxybenzo[b]thiophene-5-carboxylate

Methyl 6-methoxybenzo[b]thiophene-5-carboxylate

Cat. No.: B8285438
M. Wt: 222.26 g/mol
InChI Key: SSRJDJFYBJOOON-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 6-methoxybenzo[b]thiophene-5-carboxylate is a useful research compound. Its molecular formula is C11H10O3S and its molecular weight is 222.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H10O3S

Molecular Weight

222.26 g/mol

IUPAC Name

methyl 6-methoxy-1-benzothiophene-5-carboxylate

InChI

InChI=1S/C11H10O3S/c1-13-9-6-10-7(3-4-15-10)5-8(9)11(12)14-2/h3-6H,1-2H3

InChI Key

SSRJDJFYBJOOON-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C2C=CSC2=C1)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

In 35 ml of N,N-dimethylformamide is dissolved 7.00 g of methyl 6-fluorobenzo[b]thiophene-5-carboxylate, to which is added 7.1 mL of a 28% methanol solution of sodium methoxide. The mixture is stirred at 80° C. for 4 hours. Water and ethyl acetate are added to the reaction mixture, and the organic layer is separated. The organic layer is washed with water and saturated aqueous solution of sodium chloride successively and dried over anhydrous magnesium sulfate, the solvent is distilled off under reduced pressure, and the residue is purified by column chromatography (eluent: hexane:ethyl acetate=20:1 to 3:1) to obtain 6.30 g of methyl 6-methoxybenzo[b]thiophene-5-carboxylate as an oily product.
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0 (± 1) mol
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reactant
Reaction Step One
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sodium methoxide
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Reaction Step One
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Reaction Step Two
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methyl 6-fluorobenzo[b]thiophene-5-carboxylate
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7 g
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reactant
Reaction Step Three
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35 mL
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solvent
Reaction Step Three

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